Magnesium Hydroxide

• IUPAC Name: magnesium;dihydroxide
• InChI: InChI=1S/Mg.2H2O/h;2*1H2/q+2;;/p-2
• InChI Key: VTHJTEIRLNZDEV-UHFFFAOYSA-L
• Canonical SMILES: [OH-].[OH-].[Mg+2]
• Molecular Formula: Mg(OH)2, H2MgO2
• DSSTOX Substance ID: DTXSID4049662
• Molecular Weight: 58.320 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, White odorless solid; [Hawley] Colorless or white solid; Hygroscopic in powdered form; [CHEMINFO] White odorless powder; [MSDSonline] Practically insoluble in water; [JECFA]
• Solubility: White, friable masses or bulky, white powder; at about 700 °C is converted to MgO; sol in about 3,300 parts CO2-free water; more sol in water containing CO2; sol in dilute acids with effervescence; insol in alcohol /Magnesium carbonate hydroxide/, Soluble in dilute acids, 0.0009 G SOL IN 100 CC WATER @ 18 °C; 0.004 G SOL IN 100 CC WATER @ 100 °C; SOL IN AMMONIUM SALTS, Almost insoluble in alcohol
• Density: 2.36 g/mL
• Mechanism of Action: The suspension of magnesium hydroxide is ingested and enters the stomach. According to the amount ingested, the magnesium hydroxide will either act as an antacid or a laxative. Through the ingestion of 0.5-1.5 grams (in adults) the magnesium hydroxide will act by simple acid neutralization in the stomach. The hydroxide ions from the magnesium hydroxide suspension will combine with the acidic H+ ions of the hydrochloric acid made by the stomachs parietal cells. This neutralization reaction will result in the formation of magnesium chloride and water. Through the ingestion of 2-5 grams (in adults) the magnesium hydroxide acts as a laxative in the colon. The majority of the suspension is not absorbed in the intestinal tract and will create an osmotic effect to draw water into the gut from surrounding tissues. With this increase of water in the intestines, the feces will soften and the intraluminal volume of the feces will increase. These effects still stimulate intestinal motility and induce the urge to defecate. Magnesium hydroxide will also release cholecystokinin (CKK) in the intestines which will accumulate water and electrolytes in the lumen and furthermore increase intestinal motility., COMPD IS PRACTICALLY INSOL, & SOLUTION IS NOT EFFECTED UNTIL HYDROXIDE REACTS WITH HYDROCHLORIC ACID TO FORM MAGNESIUM CHLORIDE. ...MG(OH)2 INCREASES LOWER-ESOPHAGEAL SPHINCTER PRESSURE & ACID SECRETION IN HEIDENHAIN POUCHES., Laxatives containing magnesium cations or phosphate anions are commonly called saline laxatives. Their cathartic action is believed to result from osmotically mediated water retention, which then stimulates peristalsis. However, other mechanisms may contribute to their effects, including the production of inflammatory mediators. It also has been suggested that magnesium containing laxatives stimulate the release of cholecystolkinin, which leads to intraluminal fluid and electrolyte accumulation as well as to increased intestinal motility. /Saline laxatives, including magnesium hydroxide/
• Color/Form: Amorphous powder, White, hexagonal crystals, Granules
• CAS No.: 1317-43-7, 1309-42-8
• Melting Point: 350 °C (decomposes)

Description

Magnesium Hydroxide, also known as this compound, is a chemical compound with the formula Mg(OH)₂. It is commonly used as an over-the-counter antacid and laxative. The compound works by neutralizing stomach acid and drawing water into the intestines to relieve constipation. Its milky white appearance gives it the name "milk of magnesia" .

Scientific Research Applications

• Laxative for Children with Constipation and Fecal Incontinence : A study by Loening-Baucke and Pashankar (2006) compared polyethylene glycol 3350 without electrolytes and milk of magnesia for treating children with chronic constipation and fecal incontinence. Both were found equally effective in the long-term treatment, with high safety and efficacy, though polyethylene glycol had a higher compliance rate (Loening-Baucke & Pashankar, 2006).

• Treatment for Acne : Sigal (1975) reported the effectiveness of milk of magnesia as a topical application in combination with tetracycline and fat-free soap for reducing acne severity (Sigal, 1975).

• Management of Encopresis : In a case study, Steege and Harper (1989) used milk of magnesia as part of a behavioral treatment sequence for an 11-year-old encopretic male. This combination eliminated soiling accidents and increased the frequency of appropriate bowel movements (Steege & Harper, 1989).

• Treatment of Functional Constipation in Infants and Young Children : Ratanamongkol, Lertmaharit, and Jongpiputvanich (2009) found polyethylene glycol to be more effective and with greater patient compliance than milk of magnesia in managing functional constipation in infants and young children (Ratanamongkol, Lertmaharit, & Jongpiputvanich, 2009).

• Mouthwash for Caries Prevention : Pithon et al. (2014) investigated the potential of magnesium hydroxide (milk of magnesia) in maintaining tooth enamel integrity around orthodontic brackets. The study suggested that milk of magnesia is effective in reducing the depth of caries lesions compared with brushing alone (Pithon et al., 2014).

• Antacid in Obstetric Anesthesia : Wheatley et al. (1979) found milk of magnesia to be an effective preinduction antacid in emergency obstetric anesthesia. A single dose prior to induction significantly increased the pH values of gastric contents (Wheatley, Kallus, Reynolds, & Giesecke, 1979).

• Treatment of Chronic Constipation : Ramkumar and Rao (2005) conducted a systematic review of traditional medical therapies for chronic constipation and observed a lack of quality data regarding milk of magnesia, suggesting the need for more research in this area (Ramkumar & Rao, 2005).

Mechanism of Action

The mechanism of Milk of Magnesia involves its osmotic effect, drawing water into the intestines to soften stool consistency and facilitate bowel movements. It is also used as an antacid to neutralize excessive stomach acid to ease the discomfort of heartburn and indigestion.

Preparation Methods

Synthetic Routes and Reaction Conditions: Magnesium Hydroxide can be prepared by mixing solutions of magnesium salts with basic or alkaline water. The chemical reaction typically involves the precipitation of solid this compound: [ \text{Mg}^{2+} + 2\text{OH}^- \rightarrow \text{Mg(OH)}_2 ]

Industrial Production Methods: On a commercial scale, this compound is produced by treating seawater with calcium hydroxide (lime). This process results in the precipitation of this compound due to the lower solubility of this compound compared to calcium hydroxide .

Types of Reactions:

Neutralization: this compound reacts with acids to form magnesium salts and water. For example, with hydrochloric acid: [ \text{Mg(OH)}_2 + 2\text{HCl} \rightarrow \text{MgCl}_2 + 2\text{H}_2\text{O} ]

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and acetic acid are commonly used.

Conditions: Reactions typically occur at room temperature and standard pressure.

Major Products:

Magnesium Salts: Such as magnesium chloride and magnesium sulfate.

Water: As a byproduct of neutralization reactions

Chemistry:

Titration: Used in acid-base titrations to determine the concentration of acidic solutions.

Biology and Medicine:

Antacid: Neutralizes stomach acid to relieve indigestion and heartburn.

Laxative: Draws water into the intestines to relieve constipation

Industry:

Flame Retardant: Used in fire retardant materials due to its ability to suppress smoke and flames.

Comparison with Similar Compounds

Magnesium Citrate: Another magnesium-based laxative that works similarly by drawing water into the intestines.

Polyethylene Glycol (MiraLax): An osmotic laxative that increases water in the intestines to soften stool

Uniqueness: Magnesium Hydroxide is unique in its dual function as both an antacid and a laxative. While other compounds like magnesium citrate and polyethylene glycol are primarily used as laxatives, milk of magnesia offers the added benefit of neutralizing stomach acid .

Synthesis routes and methods I

Procedure details

A dispersion of magnesium hydroxide (4.20 mmol) was prepared by dissolving magnesium sulfate (0.505 g, 4.20 mmol) 20 ml water and adding 8.4 mmol of 1N sodium hydroxide (0.336 g, 8.40 mmol). To this stirred dispersion was added in one portion a solution of 4-hexyloxyperoxybenzoic acid (2.00 g, 8.40 mmol) in 30 mL ethyl acetate. The resulting mixture was stirred for 15 minutes and the precipitated solid collected by filtration and washed with water and then ethyl acetate. Air drying afforded 1.9 g of magnesium bis(4-hexyloxyperoxybenzoate), AvO (see Example IV) 4.58%, melting point decomposes at from 90°-210° C., liquifies at from 210°-220° C.

Synthesis routes and methods II

Procedure details

Describing in more detail, in the aforementioned production process, magnesium hydroxide or magnesium oxide is dispersed in an aqueous magnesium sulfate solution first. Since it is necessary only to allow magnesium sulfate to exist together with magnesium hydroxide in a reaction system, it is also possible to obtain magnesium sulfate from sulfuric acid and magnesium hydroxide.

Synthesis routes and methods III

Procedure details

Patent document 1 discloses a method of manufacturing a magnesium hydroxide particle having a large specific surface area by heating magnesium hydroxide and amorphous silicic acid in an aqueous medium to form magnesium silicate on the surface of a magnesium hydroxide particle. However, the reason that the specific surface area of the magnesium hydroxide particle obtained by this manufacturing method is large is assumed to be the influence of both magnesium silicate formed only on the surface and amorphous silicic acid which seems to remain unreacted partially. It is hard to say that the specific surface area of the magnesium hydroxide particle becomes large.

Synthesis routes and methods IV

Procedure details

This JP publication also describes the formation of “thiosulfuric acid magnesium, MgS2O3.6H2O” by the reaction of sodium thiosulfate with Magnesium chloride and also from Magnesium Sulfite with sulfur and excess Mg(OH)2. Magnesium sulfite is first produced from magnesium hydroxide, water and sulfur dioxide. The solubility of Mg(OH) is 0.004% in water at 100° C. There is no mention of sulfite consistency or concentration of the product.

Synthesis routes and methods V

Procedure details

reacting the magnesium sulfate in said recirculating absorbent with additional hydrated lime to produce gypsum and magnesium hydroxide;